Cas no 93983-20-1 (2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol)
93983-20-1 structure
Product Name:2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol
CAS No:93983-20-1
MF:C13H28O5
MW:264.358425140381
CID:1000511
PubChem ID:3023232
Update Time:2025-04-20
2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol
- EINECS 301-309-6
- 93983-20-1
- NS00062577
- SCHEMBL14683257
- 2-Ethyl-2-{[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl}propane-1,3-diol
- 2-Ethyl-2-((2-(hydroxymethyl)-2-(methoxymethyl)butoxy)methyl)propane-1,3-diol
- DTXSID90916727
- QEQRZPQWKNGRII-UHFFFAOYSA-N
-
- Inchi: 1S/C13H28O5/c1-4-12(6-14,7-15)10-18-11-13(5-2,8-16)9-17-3/h14-16H,4-11H2,1-3H3
- InChI Key: QEQRZPQWKNGRII-UHFFFAOYSA-N
- SMILES: O(CC(CO)(CO)CC)CC(CO)(COC)CC
Computed Properties
- Exact Mass: 264.19367399g/mol
- Monoisotopic Mass: 264.19367399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 79.2Ų
2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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